molecular formula C15H22N4O2S B5558116 1-(5-acetyl-1-ethyl-6-methyl-2-thioxo-1,2-dihydro-4-pyrimidinyl)-4-piperidinecarboxamide

1-(5-acetyl-1-ethyl-6-methyl-2-thioxo-1,2-dihydro-4-pyrimidinyl)-4-piperidinecarboxamide

Cat. No. B5558116
M. Wt: 322.4 g/mol
InChI Key: LNZPLJSDAXOPFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to the given chemical structure often involves the condensation of heterocyclic rings such as pyrimidine with various substituents to enhance the compound's properties. For instance, Abu‐Hashem et al. (2020) synthesized novel compounds by reacting visnagenone–ethylacetate or khellinone–ethylacetate with 6-aminothiouracil, yielding compounds with anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Structure Analysis

The molecular structure of such compounds typically involves intricate arrangements of atoms that are crucial for their biological activities. For instance, Ji et al. (2006) synthesized a compound and determined its structure using X-ray diffraction analysis, highlighting the importance of structural characterization in understanding the compound's properties (Ji, 2006).

Scientific Research Applications

Synthesis and Derivative Formation

This compound serves as a precursor in the synthesis of various heterocyclic compounds due to its reactive functional groups. For example, it can be used in the preparation of novel heterocyclic compounds with anti-inflammatory and analgesic properties. The research by Abu‐Hashem, Al-Hussain, and Zaki (2020) highlights the synthesis of novel compounds derived from similar structures, showcasing their potential as COX-1/COX-2 inhibitors, with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

The chemical structure of this compound provides a basis for the synthesis of antimicrobial agents. Abdel-rahman, Bakhite, and Al-Taifi (2002) explored the antimicrobial activities of new pyridothienopyrimidines and pyridothienotriazines derived from similar compounds, indicating their potential in developing new antimicrobial therapies (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Biological Activity and Drug Development

Compounds derived from this chemical structure are explored for their biological activities, including their use in drug development for treating various conditions. Hassaneen et al. (2003) discuss the synthesis of polyfunctional fused heterocyclic compounds, indicating the versatility of this compound in generating bioactive molecules with potential pharmacological applications (Hassaneen et al., 2003).

Analgesic and Antiparkinsonian Activities

The structure of 1-(5-acetyl-1-ethyl-6-methyl-2-thioxo-1,2-dihydro-4-pyrimidinyl)-4-piperidinecarboxamide can be modified to create derivatives with significant analgesic and antiparkinsonian activities. Amr, Maigali, and Abdulla (2008) synthesized a series of substituted pyridine derivatives showing promising results in this area, comparable to standard drugs (Amr, Maigali, & Abdulla, 2008).

properties

IUPAC Name

1-(5-acetyl-1-ethyl-6-methyl-2-sulfanylidenepyrimidin-4-yl)piperidine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H22N4O2S/c1-4-19-9(2)12(10(3)20)14(17-15(19)22)18-7-5-11(6-8-18)13(16)21/h11H,4-8H2,1-3H3,(H2,16,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LNZPLJSDAXOPFX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=C(C(=NC1=S)N2CCC(CC2)C(=O)N)C(=O)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H22N4O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(5-Acetyl-1-ethyl-6-methyl-2-thioxo-1,2-dihydro-4-pyrimidinyl)-4-piperidinecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.